molecular formula C11H15N3O2 B3073094 1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid CAS No. 1017326-43-0

1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid

Cat. No. B3073094
CAS RN: 1017326-43-0
M. Wt: 221.26 g/mol
InChI Key: LLSIANFQCNHJPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C11H15N3O2 . It has a molecular weight of 221.26 . This compound is offered by several suppliers for research purposes.


Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15N3O2/c1-8-2-3-10(13-12-8)14-6-4-9(5-7-14)11(15)16/h2-3,9H,4-7H2,1H3,(H,15,16) . This code provides a specific textual representation of the compound’s molecular structure.


Physical And Chemical Properties Analysis

This compound is a solid . Its NMR spectrum has been reported , which provides information about the compound’s structure and purity.

Scientific Research Applications

Discovery of Inhibitors for Soluble Epoxide Hydrolase

1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase have been discovered, with a focus on the triazine heterocycle, which is crucial for high potency and P450 selectivity. These compounds, including a specific compound identified as a useful tool for in vivo investigation, show significant effects on serum biomarkers, indicating robust in vivo target engagement and suitability for study in various disease models (Thalji et al., 2013).

Synthesis and Antibacterial Evaluation of Derivatives

New derivatives of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities have been synthesized and evaluated for their antibacterial properties. These compounds were synthesized from different aralkyl/aryl carboxylic acids and screened for antibacterial effectiveness, exhibiting valuable results (Aziz‐ur‐Rehman et al., 2017).

Synthesis and Antimicrobial Evaluation of Fluoroquinolone Derivatives

A series of fluoroquinolone derivatives with antibacterial and antifungal activities have been synthesized. These compounds, assessed by microbroth dilution technique, showed promising antimicrobial activities, especially against pathogens like Candida albicans and Cryptococcous neoformans (Srinivasan et al., 2010).

Synthesis and Activity of Pyridine Derivatives

The synthesis of 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids and their derivatives demonstrated variable and modest antimicrobial activity against investigated bacterial and fungal strains. These new compounds were synthesized and analyzed for their antimicrobial properties (Patel et al., 2011).

Reduction, Mannich Reaction, and Antimicrobial Activity of Triazol-3-one Derivatives

Triazol-3-one derivatives were synthesized and evaluated for antimicrobial activity. The study revealed that Mannich bases showed good activity against test microorganisms, suggesting potential for therapeutic applications (Fandaklı et al., 2012).

Enantioselective Preparation of CGRP Receptor Inhibitor

A potent CGRP receptor antagonist was synthesized through a convergent, stereoselective, and economical process. The synthesis demonstrated on a multikilogram scale highlights the practicality of the process for large-scale production (Cann et al., 2012).

Magnetic and Spectroscopic Behavior of Amine Adducts of Copper(II)-N-acetyl-β-alaninate

A study on ternary complexes with copper(II)-N-acetyl-β-alaninate revealed insights into the magnetic and spectroscopic behavior of these compounds. The findings indicate potential applications in the fields of material science and chemistry (Menabue et al., 1983).

Future Directions

Piperidine derivatives, including “1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid”, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals and have various therapeutic applications . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .

properties

IUPAC Name

1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15N3O2/c1-8-2-3-10(13-12-8)14-6-4-9(5-7-14)11(15)16/h2-3,9H,4-7H2,1H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLSIANFQCNHJPF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(C=C1)N2CCC(CC2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

221.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid
Reactant of Route 2
Reactant of Route 2
1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid
Reactant of Route 4
Reactant of Route 4
1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid
Reactant of Route 5
Reactant of Route 5
1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
1-(6-Methylpyridazin-3-yl)piperidine-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.